5-ethynyl-4,6-dimethylpyrimidine
Overview
Description
5-Ethynyl-4,6-dimethylpyrimidine (5-EDMP) is an organic compound that has been used in a variety of scientific applications, including organic synthesis and drug discovery. 5-EDMP is a heterocyclic compound with a five-membered ring composed of four carbon atoms and one nitrogen atom. It is an aromatic compound that is highly reactive and has a wide range of applications in the chemical and pharmaceutical industries.
Scientific Research Applications
5-ethynyl-4,6-dimethylpyrimidine has been widely used in scientific research due to its unique properties. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, polycyclic compounds, and organometallic compounds. 5-ethynyl-4,6-dimethylpyrimidine has also been used in the synthesis of drugs, such as antifungals, antibiotics, and antivirals. In addition, 5-ethynyl-4,6-dimethylpyrimidine has been used in the synthesis of polymers and in the development of new materials.
Mechanism of Action
5-ethynyl-4,6-dimethylpyrimidine is a highly reactive compound, and its mechanism of action is based on the formation of a covalent bond between the two reactants. When 5-ethynyl-4,6-dimethylpyrimidine reacts with an arylhalide, a copper-catalyzed reaction occurs, resulting in the formation of an arylalkynyl intermediate. This intermediate then undergoes a rearrangement reaction, resulting in the formation of a new bond between the two reactants.
Biochemical and Physiological Effects
5-ethynyl-4,6-dimethylpyrimidine has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, and it has been shown to have antiviral and anti-inflammatory properties. In addition, 5-ethynyl-4,6-dimethylpyrimidine has been found to have an effect on the metabolism of certain hormones, such as testosterone and progesterone.
Advantages and Limitations for Lab Experiments
5-ethynyl-4,6-dimethylpyrimidine has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for synthesizing a variety of compounds. In addition, it is relatively inexpensive and easy to obtain. However, 5-ethynyl-4,6-dimethylpyrimidine is also highly toxic and should be handled with extreme caution.
Future Directions
There are a number of potential future directions for research involving 5-ethynyl-4,6-dimethylpyrimidine. One potential direction is the development of new pharmaceuticals and drugs based on 5-ethynyl-4,6-dimethylpyrimidine. Another potential direction is the synthesis of new polymers and materials using 5-ethynyl-4,6-dimethylpyrimidine. In addition, further research into the biochemical and physiological effects of 5-ethynyl-4,6-dimethylpyrimidine could lead to new therapeutic applications. Finally, further research into the mechanism of action of 5-ethynyl-4,6-dimethylpyrimidine could lead to the development of new synthetic methods.
Synthesis Methods
5-ethynyl-4,6-dimethylpyrimidine can be synthesized using a variety of methods. The most common method is the Ullmann reaction, which involves the reaction of an aryl halide with an alkynyl halide in the presence of a copper catalyst. This reaction produces arylalkynes, which can then be converted into 5-ethynyl-4,6-dimethylpyrimidine. Other methods of synthesis include the Sonogashira coupling reaction and the Heck reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethynyl-4,6-dimethylpyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4,6-dimethyl-2-nitropyrimidine", "Sodium ethynide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of 4,6-dimethyl-2-nitropyrimidine with sodium ethynide in ethanol to form 4,6-dimethyl-2-ethynylpyrimidine", "Step 2: Treatment of 4,6-dimethyl-2-ethynylpyrimidine with hydrochloric acid to form 5-chloro-4,6-dimethyl-2-ethynylpyrimidine", "Step 3: Reaction of 5-chloro-4,6-dimethyl-2-ethynylpyrimidine with sodium hydroxide in ethanol to form 5-ethynyl-4,6-dimethylpyrimidine", "Step 4: Purification of the final product by recrystallization from diethyl ether" ] } | |
CAS RN |
2751615-44-6 |
Product Name |
5-ethynyl-4,6-dimethylpyrimidine |
Molecular Formula |
C8H8N2 |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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